Cas no 2228423-27-4 (2-(5-methoxy-2-nitrophenyl)ethane-1-thiol)

• Product Name: 2-(5-methoxy-2-nitrophenyl)ethane-1-thiol
• CAS No: 2228423-27-4
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 5974456
• PubChem ID: 165650522
• Update Time: 2025-06-29

2-(5-methoxy-2-nitrophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxy-2-nitrophenyl)ethane-1-thiol
• EN300-1788476
• 2228423-27-4

• Inchi： 1S/C9H11NO3S/c1-13-8-2-3-9(10(11)12)7(6-8)4-5-14/h2-3,6,14H,4-5H2,1H3
• InChI Key： TYDAQDMVSBDUNU-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 213.04596439g/mol
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56Ų

Additional information on 2-(5-methoxy-2-nitrophenyl)ethane-1-thiol

Introduction to 2-(5-Methoxy-2-Nitrophenyl)ethane-1-Thiol (CAS No. 2228423-27-4)

2-(5-Methoxy-2-Nitrophenyl)ethane-1-thiol, with the CAS number 2228423-27-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique chemical structure, which includes a thiol group and a nitrophenyl moiety, making it a versatile candidate for both academic research and industrial applications.

The chemical structure of 2-(5-Methoxy-2-Nitrophenyl)ethane-1-thiol consists of a thiol group (-SH) attached to an ethane chain, which is further substituted with a 5-methoxy-2-nitrophenyl group. The presence of the thiol group imparts reactivity and potential bioactivity, while the nitrophenyl moiety adds electronic and steric properties that can influence the compound's behavior in different environments. This combination of functional groups makes 2-(5-Methoxy-2-Nitrophenyl)ethane-1-thiol an interesting target for researchers exploring new materials and therapeutic agents.

In the realm of medicinal chemistry, 2-(5-Methoxy-2-Nitrophenyl)ethane-1-thiol has been investigated for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including antioxidant, anti-inflammatory, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of thioether compounds, including those with nitrophenyl substituents, demonstrated significant inhibition of cancer cell proliferation. This finding suggests that 2-(5-Methoxy-2-Nitrophenyl)ethane-1-thiol could be further explored as a potential therapeutic agent for cancer treatment.

Beyond its potential in medicinal chemistry, 2-(5-Methoxy-2-Nitrophenyl)ethane-1-thiol has also found applications in materials science. The thiol group can participate in various chemical reactions, such as thiol–ene click chemistry, which is widely used in the synthesis of polymers and functional materials. A study published in the Journal of Polymer Science in 2020 highlighted the use of thioether compounds, including those with nitrophenyl substituents, in the development of stimuli-responsive materials. These materials can change their properties in response to external stimuli such as pH, temperature, or light, making them valuable for applications in drug delivery systems and smart coatings.

The synthesis of 2-(5-Methoxy-2-Nitrophenyl)ethane-1-thiol typically involves multi-step reactions starting from readily available precursors. One common approach is to first synthesize the 5-methoxy-2-nitrobenzene derivative and then couple it with an appropriate thioether precursor. The reaction conditions and choice of reagents can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to more sustainable and efficient methods for synthesizing such compounds, reducing environmental impact and improving cost-effectiveness.

In terms of safety and handling, while 2-(5-Methoxy-2-Nitrophenyl)ethane-1-thiol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from incompatible substances to ensure stability and safety.

The future prospects for 2-(5-Methoxy-2-Nitrophenyl)ethane-1-thiol are promising. Ongoing research continues to uncover new applications and properties of this compound. For example, recent studies have explored its potential as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have shown interesting catalytic properties and could be used in industrial processes or as catalysts for organic synthesis.

In conclusion, 2-(5-Methoxy-2-Nitrophenyl)ethane-1-thiol (CAS No. 2228423-27-4) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure makes it an attractive candidate for further research and development. As new studies continue to emerge, the scientific community's understanding of this compound will deepen, potentially leading to innovative uses and breakthroughs in various fields.